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Compound of Interest

Compound Name: 5-Bromo-5-Nitro-1,3-Dioxane

Cat. No.: B1667936 Get Quote

Proper disposal of 5-Bromo-5-nitro-1,3-dioxane, also known as Bronidox, is critical for

ensuring laboratory safety and environmental protection. This substance is a potent

antimicrobial compound widely used as a preservative; however, it also presents significant

health and environmental hazards. Adherence to strict disposal protocols is essential to

mitigate risks associated with its corrosivity, toxicity, and ecotoxicity.

This guide provides detailed, step-by-step procedures for the safe handling and disposal of 5-
Bromo-5-nitro-1,3-dioxane, designed for researchers, scientists, and drug development

professionals.

Hazard Identification and Safety Data
5-Bromo-5-nitro-1,3-dioxane is classified as a hazardous substance. Understanding its

specific dangers is the first step in safe handling and disposal.
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Hazard Classification GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]

Skin Corrosion H314
Causes severe skin burns and

eye damage.[1][3]

Serious Eye Damage H318
Causes serious eye damage.

[1]

Respiratory Irritation H335
May cause respiratory

irritation.[3][4]

Aquatic Hazard (Acute &

Chronic)
H410

Very toxic to aquatic life with

long lasting effects.[1][3]

The following table summarizes key quantitative toxicity data for 5-Bromo-5-nitro-1,3-dioxane.

Data Point Value Species Route

LD50 455 mg/kg Rat Oral

LD50 590 mg/kg Mouse Oral

LD50 31 mg/kg Rat Intraperitoneal

Step-by-Step Disposal Protocol
The primary disposal route for 5-Bromo-5-nitro-1,3-dioxane is through a licensed hazardous

waste disposal company. The recommended method is high-temperature incineration.[3][5]

Never discharge this chemical into drains or the environment.[3][5][6]

Experimental Protocol: Small Spill Decontamination
This protocol is for minor spills that can be safely managed by trained laboratory personnel. For

large spills, evacuate the area and contact your institution's Environmental Health & Safety

(EHS) department immediately.

Materials:
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Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety

goggles, face shield, lab coat, and a dust mask (N95 or equivalent).

Absorbent, non-combustible material (e.g., dry sand, vermiculite).

Two sealable, properly labeled hazardous waste containers.

Shovel or scoop for collection.

Procedure:

Ensure Safety: Don appropriate PPE before approaching the spill. Ensure the area is well-

ventilated.[3][4]

Containment: Cover the spill with a dry, inert absorbent material to prevent the dust from

becoming airborne.[3] Do not use combustible materials like paper towels directly on the bulk

solid.

Collection: Carefully sweep or scoop the absorbed material and spilled solid.[3] Avoid

creating dust.[3] Place the collected waste into a designated, sealable, and clearly labeled

hazardous waste container.

Final Cleaning: Wipe the spill area with a wet paper towel to remove any remaining residue.

Place the used towels into a second labeled hazardous waste container.

Disposal: Seal both containers and store them in a designated, secure hazardous waste

accumulation area. Arrange for pickup by a licensed waste disposal service.[4]

Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of 5-Bromo-5-nitro-1,3-dioxane waste.
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Waste Identification & Initial Handling

Collection & Storage

Final Disposal

Identify 5-Bromo-5-nitro-1,3-dioxane Waste

Is it a spill?

Unused/Surplus Chemical or Reaction Waste

  No

Contain spill with inert material.
Avoid creating dust.

  Yes

Keep in original or compatible,
sealed container.

Collect waste into a suitable,
closed container.

Label container clearly:
'Hazardous Waste'

'5-Bromo-5-nitro-1,3-dioxane'
List all components and hazards.

Store in a designated, cool,
dry, well-ventilated area.

Away from incompatible materials
(e.g., strong oxidizers).

Contact licensed hazardous
waste disposal company.

Arrange for pickup and
high-temperature incineration.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Bromo-5-nitro-1,3-dioxane.
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Regulatory Compliance
It is imperative to manage and dispose of 5-Bromo-5-nitro-1,3-dioxane in accordance with all

applicable local, national, and international regulations.[3] These regulations are in place to

protect both human health and the environment. Facilities must maintain records of hazardous

waste generation and disposal. Always consult with your institution's EHS department for

specific guidance and to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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